Cas no 27670-93-5 (Menaquinone 12)

Menaquinone-12 (MK-12) is a long-chain vitamin K2 compound, specifically a menaquinone with 12 isoprenoid units in its side chain. As a lipid-soluble quinone, it plays a critical role in electron transport and carboxylation reactions, particularly in supporting calcium metabolism and bone health. MK-12 exhibits enhanced bioavailability and prolonged half-life compared to shorter-chain menaquinones due to its extended side chain, making it effective for sustained physiological activity. It is primarily researched for its potential in cardiovascular and osteogenic applications. The compound is typically produced via bacterial fermentation, ensuring high purity and consistency for research and nutraceutical use. Its stability and functional properties make it a subject of interest in biochemical and clinical studies.
Menaquinone 12 structure
Menaquinone 12 structure
Product Name:Menaquinone 12
CAS No:27670-93-5
MF:C71H104O2
MW:989.584281921387
CID:267145
PubChem ID:6442143
Update Time:2025-06-07

Menaquinone 12 Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyl-2,6,10,14,18,22,26,30,34,38,42,46-octatetracontadodecaen-1-yl]-3-methyl-
    • Menaquinone 12
    • 2-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyloctatetraconta-2,6,10,14,18,22,26,30,34,38,42,46-dodecaenyl]-3-methylnaphthalene-1,4-dione
    • CPD-9722
    • MK12
    • MK 12
    • 2-Methyl-3-[(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E,42E)-3,7,11,15,19,23,27,31,35,39,43,47-dodecamethyl-2,6,10,14,18,22,26,30,34,38,42,46-octatetracontadodecenyl]-1,4-naphthalenedione
    • menaquinone-12
    • MK-12
    • 27670-93-5
    • Inchi： 1S/C71H104O2/c1-54(2)28-17-29-55(3)30-18-31-56(4)32-19-33-57(5)34-20-35-58(6)36-21-37-59(7)38-22-39-60(8)40-23-41-61(9)42-24-43-62(10)44-25-45-63(11)46-26-47-64(12)48-27-49-65(13)52-53-67-66(14)70(72)68-50-15-16-51-69(68)71(67)73/h15-16,28,30,32,34,36,38,40,42,44,46,48,50-52H,17-27,29,31,33,35,37,39,41,43,45,47,49,53H2,1-14H3/b55-30+,56-32+,57-34+,58-36+,59-38+,60-40+,61-42+,62-44+,63-46+,64-48+,65-52+
    • InChI Key： JRQRCGAQNZQEJS-WPPIEQSHSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 988.80400
  • Monoisotopic Mass: 988.803633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 35
  • Complexity: 2120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 11
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 23.8
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 0.938
  • Boiling Point: 926.4°Cat760mmHg
  • Flash Point: 313.7°C
  • Refractive Index: 1.527
  • PSA: 34.14000
  • LogP: 22.72990

Menaquinone 12 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M218625-5mg
Menaquinone 12
 27670-93-5
5mg
 $12640.00 2023-05-18

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